Cas no 5408-18-4 (1,3-Dioxane-4,6-dione,5,5-diethyl-2,2-dipropyl-)

• Product Name: 1,3-Dioxane-4,6-dione,5,5-diethyl-2,2-dipropyl-
• CAS No: 5408-18-4
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 385690
• PubChem ID: 223286
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione,5,5-diethyl-2,2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione,5,5-diethyl-2,2-dipropyl-
• NSC 10779
• NSC10779
• NSC-10779
• DTXSID80968917
• 5408-18-4
• 5,5-diethyl-2,2-dipropyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C14H24O4/c1-5-9-14(10-6-2)17-11(15)13(7-3,8-4)12(16)18-14/h5-10H2,1-4H3
• InChI Key： BBMAPDBRAHSYQQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(CCC)CCC)(CC)CC)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 403.1°Cat760mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.435
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• PSA: 52.6
• LogP: 3.18930